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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B7820979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental molecular characteristics of 3-
Chlorohexane, a halogenated alkane with applications in organic synthesis.

Molecular Formula and Weight
3-Chlorohexane is an organic compound featuring a six-carbon hexane chain with a chlorine

atom substituted at the third carbon position.[1] This structure dictates its specific molecular

formula and weight, which are crucial parameters in stoichiometry, reaction kinetics, and

analytical characterization.

The elemental composition and corresponding molecular weight are summarized below.

Property Value Source

Molecular Formula C₆H₁₃Cl [1][2][3][4][5][6]

Molecular Weight 120.62 g/mol [2][5][6][7]

Monoisotopic Mass 120.0705781 Da [6][7]
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The molecular formula and weight of 3-Chlorohexane are derived from the sum of the atomic

weights of its constituent atoms. The logical relationship between the elemental components

and the final molecular properties is illustrated in the diagram below.

Constituent Elements

Atom Counts in 3-Chlorohexane

Molecular Formula Derivation

Molecular Weight Calculation

Carbon (C)
Atomic Weight: 12.011

6 Carbon atoms

Hydrogen (H)
Atomic Weight: 1.008

13 Hydrogen atoms

Chlorine (Cl)
Atomic Weight: 35.453

1 Chlorine atom

C₆H₁₃Cl

120.62 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Figure 1. Derivation of the molecular formula and weight of 3-Chlorohexane from its

constituent atoms.

Experimental Protocols
The determination of the molecular weight of 3-Chlorohexane is typically achieved through

mass spectrometry.
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Mass Spectrometry Protocol:

Sample Preparation: A dilute solution of 3-Chlorohexane is prepared in a volatile organic

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using electron ionization (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The molecular ion peak ([M]⁺) will correspond to the molecular weight of the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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